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Compound of Interest

Compound Name: Oplopanon

cat. No.: B156011

Disclaimer: Specific disposal procedures for a compound named "Oplopanon” are not
available in the public domain. The following information is based on the chemical
"Oplopanone” and represents a generalized protocol for the disposal of a research-grade
chemical with limited safety data. This guidance is intended to supplement, not replace, the
protocols and expertise of your institution's Environmental Health and Safety (EHS)
department. Always consult with your EHS department before proceeding with any chemical

disposal.

The proper disposal of Oplopanone is critical to ensure laboratory safety and environmental
protection. As a sesquiterpenoid organic compound, it must be managed as regulated chemical
waste. This guide provides a step-by-step procedure for its safe handling and disposal,
designed for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Oplopanone

A summary of Oplopanone's key properties is presented below. This information is essential
for a preliminary hazard assessment.
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Property Value

Molecular Formula C15H2602

Molecular Weight 238.37 g/mol

CAS Number 1911-78-0

Appearance Colorless liquid or solid (Melting Point: 96-97
°C)

Solubility Moderate solubility in organic solvents

Boiling Point 336.7 £ 25.0 °C (Predicted)

Source: PubChem, ChemBK

Step-by-Step Disposal Protocol for Oplopanone

The following protocol outlines the essential steps for the safe collection, storage, and disposal
of Oplopanone waste.

Step 1: Hazard Assessment and Personal Protective
Equipment (PPE)

Given the limited toxicological data, Oplopanone should be handled as a potentially hazardous
substance. Assume it may be an irritant to the skin and eyes and potentially harmful if ingested
or inhaled.

e Personal Protective Equipment (PPE): Before handling Oplopanone, ensure you are
wearing appropriate PPE:

o Chemical splash goggles
o Chemical-resistant gloves (e.g., nitrile)

o A properly fitting laboratory coat

Step 2: Waste Classification and Segregation
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Unless explicitly classified as non-hazardous by your institution's EHS department,
Oplopanone waste must be treated as hazardous chemical waste.

e Do Not dispose of Oplopanone down the drain or in the regular trash.[1]

o Segregate Oplopanone waste from other waste streams, such as non-hazardous waste,
biological waste, or radioactive materials.

» Avoid mixing Oplopanone waste with incompatible chemicals. Store it separately to prevent
unintended reactions.[2]

Step 3: Waste Collection and Containment

Collect Oplopanone waste at the point of generation in a designated and properly labeled
container.

» Container Selection: Use a container that is in good condition, leak-proof, and chemically
compatible with Oplopanone and any solvents used. A glass or high-density polyethylene
(HDPE) bottle with a secure screw-top cap is generally suitable.[3]

e Labeling: The container must be clearly labeled with the words "Hazardous Waste". The
label must also include:

o The full chemical name: "Oplopanone Waste"

o Alist of all constituents by percentage (e.g., "Oplopanone, 10%; Methanol, 90%")
o The date when waste was first added to the container

o The associated hazards (e.g., "Irritant,” "Flammable" if in a flammable solvent)

o Container Management: Keep the waste container closed at all times, except when adding
waste.[1][4] Do not overfill the container; leave at least 10% of headspace to allow for vapor
expansion.

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)
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Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.

e Location: The SAA must be at or near the point of waste generation and under the control of
laboratory personnel.

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak or spill.

e Segregation: Ensure the SAA is organized to segregate incompatible waste types. For
instance, do not store flammable organic waste next to strong oxidizers.

Step 5: Requesting Disposal
Once the waste container is full or you have finished the experiments generating this waste

stream, arrange for its disposal through your institution's EHS department.

o Submit a Pickup Request: Follow your institution's specific procedure to request a chemical
waste pickup. This is typically done through an online portal or by contacting EHS directly.

e Do not attempt to transport the hazardous waste yourself outside of the laboratory.

Step 6: Disposal of Empty Containers

An empty container that previously held Oplopanone must be decontaminated before it can be
disposed of as non-hazardous waste.

» Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., acetone or
ethanol) that can dissolve Oplopanone.

o Collect Rinsate: The first rinseate must be collected and disposed of as hazardous chemical
waste in your Oplopanone waste container. Subsequent rinsates may also need to be
collected depending on institutional policy.

o Deface Label: Completely remove or deface the original chemical label on the empty
container.
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o Final Disposal: After triple rinsing and defacing the label, the container can typically be
disposed of in the appropriate laboratory glassware or solid waste bin.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Oplopanone.
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Oplopanone Disposal Workflow
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Caption: Oplopanone Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b156011?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://ehs.weill.cornell.edu/waste-disposal/chemical-waste
https://www.benchchem.com/product/b156011#oplopanon-proper-disposal-procedures
https://www.benchchem.com/product/b156011#oplopanon-proper-disposal-procedures
https://www.benchchem.com/product/b156011#oplopanon-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156011?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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